3-tert-butyl 1-methyl 4-hydroxybenzene-1,3-dicarboxylate
Overview
Description
Compounds like “3-tert-butyl 1-methyl 4-hydroxybenzene-1,3-dicarboxylate” belong to a class of organic compounds known as aromatic compounds. They often contain a benzene ring (a hexagonal ring of six carbon atoms with alternating single and double bonds), which is substituted with various functional groups .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-tert-butyl 1-methyl 4-hydroxybenzene-1,3-dicarboxylate involves the esterification of 3-tert-butyl 4-hydroxybenzoic acid with methyl chloroformate, followed by the reaction of the resulting methyl 3-tert-butyl 4-hydroxybenzoate with phthalic anhydride in the presence of a catalyst to yield the final product.", "Starting Materials": [ "3-tert-butyl 4-hydroxybenzoic acid", "methyl chloroformate", "phthalic anhydride", "catalyst" ], "Reaction": [ "Step 1: 3-tert-butyl 4-hydroxybenzoic acid is reacted with an excess of methyl chloroformate in the presence of a base such as triethylamine to yield methyl 3-tert-butyl 4-hydroxybenzoate.", "Step 2: Methyl 3-tert-butyl 4-hydroxybenzoate is then reacted with phthalic anhydride in the presence of a catalyst such as p-toluenesulfonic acid to yield 3-tert-butyl 1-methyl 4-hydroxybenzene-1,3-dicarboxylate.", "Step 3: The final product is purified by recrystallization from a suitable solvent such as ethanol." ] } | |
CAS RN |
576170-38-2 |
Product Name |
3-tert-butyl 1-methyl 4-hydroxybenzene-1,3-dicarboxylate |
Molecular Formula |
C13H16O5 |
Molecular Weight |
252.3 |
Purity |
95 |
Origin of Product |
United States |
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